1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one

• IUPAC Name: 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C21H22N2O4/c24-20-8-10-23(11-9-22-20)21(25)13-17(15-4-2-1-3-5-15)16-6-7-18-19(12-16)27-14-26-18/h1-7,12,17H,8-11,13-14H2,(H,22,24)
• InChI Key: YOTAKAKHYIGWRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCNC1=O)C(=O)CC(C2=CC=CC=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one, also known as BDZD, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. BDZD belongs to the class of benzodiazepines, which are known for their sedative, anxiolytic, and muscle relaxant properties. However, BDZD has a unique chemical structure that sets it apart from other benzodiazepines, making it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one is not fully understood, but it is believed to act on the gamma-aminobutyric acid (GABA) receptor in the brain. GABA is an inhibitory neurotransmitter that is involved in the regulation of anxiety, sleep, and other related functions. 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one is thought to enhance the activity of GABA by binding to a specific site on the receptor, resulting in increased inhibition of neuronal activity and a reduction in anxiety and other related symptoms.
Biochemical and Physiological Effects:
1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one has been shown to have a number of biochemical and physiological effects in the body. Some of the most notable effects include sedation, anxiolysis, muscle relaxation, anticonvulsant activity, and amnesia. These effects are thought to be mediated by the interaction of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one with the GABA receptor and other related neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one for laboratory experiments is its high potency and selectivity for the GABA receptor. This makes it a useful tool for studying the role of GABA in various physiological and pathological processes. However, one of the main limitations of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one is its potential for abuse and dependence, which can complicate the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one. Some of the most promising areas of research include the development of new drugs with improved therapeutic efficacy and fewer side effects, the study of the role of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one in various neurological and psychiatric disorders, and the investigation of the biochemical and physiological effects of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one on different systems in the body. Additionally, there is a need for further research on the potential risks and benefits of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one use, particularly in the context of long-term treatment and abuse potential.

Synthesis Methods

The synthesis of 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one can be achieved through a multistep process that involves the reaction of various starting materials. One of the most common methods for synthesizing 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one is the reaction of 3-(1,3-benzodioxol-5-yl)propanoic acid with 1,4-diazepane-5-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one has been extensively studied for its potential applications in the field of medicinal chemistry. One of the most promising areas of research is the development of new drugs for the treatment of anxiety disorders, insomnia, and other related conditions. 1-[3-(1,3-benzodioxol-5-yl)-3-phenylpropanoyl]-1,4-diazepan-5-one has been shown to have potent anxiolytic and sedative effects, making it a promising candidate for the development of new drugs with improved therapeutic efficacy and fewer side effects.